4-(4-Benzoylphenyl)butan-2-one

• CAS No.: 59377-09-2
• Molecular Formula: C17H16O2
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 4-(4-benzoylphenyl)butan-2-one
• InChI: InChI=1S/C17H16O2/c1-13(18)7-8-14-9-11-16(12-10-14)17(19)15-5-3-2-4-6-15/h2-6,9-12H,7-8H2,1H3
• InChI Key: LPENXIRZYQBVSK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC1=CC=C(C=C1)C(=O)C2=CC=CC=C2

Description

4-(4-Benzoylphenyl)butan-2-one is a ketone-based organic compound with the molecular formula C17H16O2 that serves as a valuable building block in advanced organic synthesis. Its structure, featuring both a benzophenone and a butanone moiety, makes it a candidate for the development of novel synthetic supports and methodologies. Research indicates that molecules containing the 4-benzoylphenyl functional group show significant promise as key components in small-molecule supports for resin-free peptide synthesis . In these innovative applications, such derivatives facilitate liquid-phase reactions while allowing for easy purification of intermediate and target peptides via precipitation, combining the advantages of both liquid-phase and solid-phase synthesis . This mechanism enables high-yielding, scalable, and atom-economical synthetic pathways, which are of great interest in chemical biology and pharmaceutical research . This product is intended for research purposes in a controlled laboratory setting. It is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the relevant Safety Data Sheet (SDS) and adhere to all laboratory safety protocols before handling.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Aryl Butan-2-one Derivatives

Compound Name	Substituent	CAS Number	Molecular Weight (g/mol)	Key Applications	Notable Properties/Activities	References
4-(4-Hydroxyphenyl)butan-2-one	4-Hydroxy	5471-51-2	164.20	Fragrances, pest attractants	Biosynthesized; safe for cosmetics
4-(4-Methoxyphenyl)butan-2-one	4-Methoxy	N/A	178.23	Feed additives, organic synthesis	Synthesized via flow chemistry
4-Phenyl-2-butanone	Phenyl	2550-26-7	148.20	Flavoring agent	Commercial availability; simple synthesis
4-(Phenylsulfanyl)butan-2-one	Phenylsulfanyl	N/A	196.27	Cosmetics (anti-melanogenic)	Tyrosinase inhibition; low cytotoxicity
4-(4-Fluorophenyl)butan-2-one	4-Fluoro	63416-61-5	166.18	Enzyme inhibition, organic synthesis	Inhibits acetylcholinesterase/tyrosinase
4-[4-(Trifluoromethyl)phenyl]butan-2-one	4-Trifluoromethyl	57132-19-1	216.20	Pharmaceutical intermediates	High purity (95%)
4-(3,4-Dimethoxyphenyl)butan-2-one	3,4-Dimethoxy	6302-60-9	222.30	Research chemicals	Detailed safety data available

Q & A

Basic Research Questions

Q. What are the recommended synthesis methods for 4-(4-Benzoylphenyl)butan-2-one, and how can reaction conditions be optimized for high purity?

• Methodology : The compound is typically synthesized via Friedel-Crafts acylation, starting with benzophenone derivatives and acetylating agents. Key steps include:

• Catalyst selection : Use Lewis acids like AlCl₃ or FeCl₃ to activate the acylating agent .
• Solvent optimization : Polar aprotic solvents (e.g., dichloromethane) enhance reaction efficiency.
• Temperature control : Maintain 0–5°C during acylation to minimize side reactions .
• Purification : Column chromatography or recrystallization ensures high purity (>95%) .

Q. How should researchers handle and store 4-(4-Benzoylphenyl)butan-2-one to ensure safety and stability?

• Safety protocols :

• PPE : Use gloves, goggles, and lab coats due to potential skin/eye irritation .
• Storage : Keep in amber glassware at 2–8°C under inert gas (N₂/Ar) to prevent oxidation .
• Incompatibilities : Avoid strong oxidizers (e.g., HNO₃) and moisture to preserve stability .

Advanced Research Questions

Q. What analytical techniques are most effective for characterizing the structural integrity and purity of 4-(4-Benzoylphenyl)butan-2-one?

• Methodological approach :

• NMR spectroscopy : ¹H/¹³C NMR confirms the benzoyl group's para substitution and ketone functionality .
• GC-MS/HPLC : Quantify purity and detect impurities (<1%) using reverse-phase columns .
• X-ray crystallography : Resolves crystal structure for comparative reactivity studies .

Q. How does the introduction of a benzoyl group at the para position influence the reactivity of butan-2-one in nucleophilic addition reactions compared to other substituents?

• Mechanistic insights :

• The electron-withdrawing benzoyl group reduces electron density at the carbonyl carbon, slowing nucleophilic attack.
• Para substitution minimizes steric hindrance, favoring regioselectivity in aldol condensations .
• Comparative studies with methoxy/hydroxy substituents show faster kinetics due to electron-donating effects .

Q. What strategies can be employed to resolve contradictions in reported biological activity data for 4-(4-Benzoylphenyl)butan-2-one derivatives across different studies?

• Data reconciliation strategies :

• Standardized assays : Use validated cell lines (e.g., HEK293) and control compounds to normalize activity metrics .
• Meta-analysis : Apply statistical tools (e.g., ANOVA) to identify variables (e.g., solvent, concentration) causing discrepancies .
• Dose-response curves : Establish EC₅₀/IC₅₀ values under controlled pH and temperature conditions .

Q. How can computational chemistry tools be integrated into the experimental design to predict the reactivity and interaction mechanisms of 4-(4-Benzoylphenyl)butan-2-one with biological targets?

• Computational workflows :

• Molecular docking : Predict binding affinities to enzymes (e.g., cytochrome P450) using AutoDock Vina .
• MD simulations : Model ligand-protein interactions over 100-ns trajectories to assess stability .
• QSAR models : Corrogate substituent effects with bioactivity using Gaussian-based descriptors .

Q. What role does 4-(4-Benzoylphenyl)butan-2-one play in the synthesis of polymeric materials, and how can copolymer composition be controlled?

• Polymerization strategies :

• Free-radical initiation : Use AIBN (0.1–1 mol%) in diethyl carbonate at 60–80°C for homopolymerization .
• Copolymer design : Adjust monomer ratios (e.g., with lauryl methacrylate) to tune Tg (glass transition temperature) via Gibbs-DiMarzio equations .
• Kinetic control : Monitor conversion rates via GPC to optimize dispersity (Đ < 1.5) .